Cas no 121378-82-3 (3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE)

• Product Name: 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE
• CAS No: 121378-82-3
• MF: C₇H₁₁ClN₆
• MW: 214.655438661575
• MDL: MFCD01347509
• CID: 842729
• PubChem ID: 2858181
• Update Time: 2025-06-08

3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE
• 3-(3,5-dimethylpyrazol-1-yl)-1,2,4-triazol-4-amine:hydrochloride
• 121378-82-3
• EN300-08735
• 3-(3,5-dimethylpyrazol-1-yl)-1,2,4-triazol-4-amine;hydrochloride
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4H-1,2,4-triazol-4-aminehydrochloride
• CS-0221264
• 1573547-24-6
• J-510581
• MFCD01347509
• 3-(3,5-dimethylpyrazol-1-yl)-1,2,4-triazol-4-amine Hydrochloride
• AKOS008967105
• Cambridge id 5650665
• G22126
• C7H11ClN6

• MDL： MFCD01347509
• Inchi： 1S/C7H10N6.ClH/c1-5-3-6(2)13(11-5)7-10-9-4-12(7)8;/h3-4H,8H2,1-2H3;1H
• InChI Key： JJQXCFLKVKRGDI-UHFFFAOYSA-N
• SMILES： Cl.N1(C2=NN=CN2N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 214.0733721g/mol
• Monoisotopic Mass: 214.0733721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE

Introduction to 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE (CAS No. 121378-82-3) in Modern Chemical and Pharmaceutical Research

3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE, identified by the chemical identifier CAS No. 121378-82-3, is a compound of significant interest in the realm of pharmaceutical and chemical research. This heterocyclic molecule, featuring a fused triazole and pyrazole core, has garnered attention due to its unique structural properties and potential biological activities. The presence of multiple nitrogen atoms in its structure imparts a high degree of reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure consists of a 3,5-DIMETHYL-1H-PYRAZOL moiety linked to a 4H-1,2,4-TRIAZOL ring system. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This solubility advantage is particularly crucial in drug development, where bioavailability and pharmacokinetic profiles are critical determinants of efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole and triazole derivatives. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of substituents in 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites within the pyrazole and triazole rings can be selectively modified through various chemical transformations, allowing chemists to tailor the structure for specific biological functions. This flexibility has made such compounds invaluable in medicinal chemistry.

Recent studies have begun to uncover the mechanisms by which pyrazole and triazole derivatives exert their effects on cellular processes. For instance, research has suggested that these compounds can modulate enzyme activity and interfere with signal transduction pathways. The nitrogen-rich core of 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE may play a crucial role in these interactions by forming hydrogen bonds or participating in metal coordination with target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the desired heterocyclic framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups that could enhance biological activity.

In terms of applications, 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE has shown promise in preclinical studies as a lead compound for drug discovery. Its ability to interact with multiple biological targets makes it a versatile tool for investigating disease mechanisms and developing new treatments. Researchers are particularly interested in its potential as an antimicrobial agent against resistant strains of bacteria and fungi.

The development of novel antibiotics is an urgent priority due to the rise of antibiotic-resistant pathogens worldwide. Compounds like 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-4H-1,2,4-TRIAZOL-4-AMINE HYDROCHLORIDE offer a fresh perspective by targeting unexplored pathways in microbial metabolism or cell wall biosynthesis. Preliminary data suggest that it may disrupt essential processes without significant toxicity to host cells.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is implicated in numerous diseases such as arthritis and cardiovascular disorders. By modulating inflammatory cytokine production or inhibiting key enzymes involved in inflammatory responses, 3-(3,5-DIMETHYL-1H-PYRAZOL) derivatives may provide relief for patients suffering from these conditions.

The hydrochloride salt form contributes to the compound's stability under various storage conditions while maintaining its bioactivity. This stability is essential for both laboratory research and potential clinical applications. Furthermore，the ease with which this salt can be dissolved in water makes it suitable for formulation into injectable solutions or oral suspensions if further developed as a drug.

Future research directions may include exploring structural analogs derived from 3-(3',5'-DIMETHYL-p'-SUBSTITUTED PYRAZOLES) or incorporating different substituents into the triazole ring system (e.g., 5-substituted triazoles) to enhance potency or selectivity against specific targets. Computational modeling techniques can also be employed to predict binding affinities between this compound and potential drug targets before experimental validation.

The integration of high-throughput screening (HTS) technologies will enable researchers to rapidly assess large libraries containing derivatives like 3-(3',5'-DIMETHYL-p'-SUBSTITUTED PYRAZOLES) against diverse biological assays relevant for drug discovery programs such as kinase inhibition or protease activity modulation